Cas no 861880-99-1 (7-[(6,7-Dimethoxyquinolin-4-yl)oxy]-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 7-[(6,7-Dimethoxyquinolin-4-yl)oxy]-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 861880-99-1
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 1844304
• PubChem ID: 24824048
• Update Time: 2025-04-21

7-[(6,7-Dimethoxyquinolin-4-yl)oxy]-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 7-[(6,7-Dimethoxyquinolin-4-yl)oxy]-3,4-dihydro-2H-1,4-benzoxazine
• 2H-1,4-be<wbr>
• 7-[(6,7-D<wbr>
• LogP
• SCHEMBL2748078
• 861880-99-1
• 7-(6,7-dimethoxyquinolin-4-yloxy)-3,4-dihydro-2H-benzo[b][1,4]oxazine
• 7-(6,7-dimethoxyquinolin-4-yloxy)-3,4-dihydro-2H-benzo[b][1,4]oxazin
• CGYKXPVCKITRLS-UHFFFAOYSA-N
• DB-186466

• Inchi： 1S/C19H18N2O4/c1-22-18-10-13-15(11-19(18)23-2)20-6-5-16(13)25-12-3-4-14-17(9-12)24-8-7-21-14/h3-6,9-11,21H,7-8H2,1-2H3
• InChI Key： CGYKXPVCKITRLS-UHFFFAOYSA-N
• SMILES： O1CCNC2C=CC(=CC1=2)OC1C=CN=C2C=C(C(=CC=12)OC)OC

Computed Properties

• Exact Mass: 338.12665706g/mol
• Monoisotopic Mass: 338.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.8Ų